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Introduction
The RNA Thiolation and Ligation (Rtc) pathway plays a critical role in cellular processes such

as tRNA splicing and the unfolded protein response (UPR). A key enzyme in this pathway is the

RNA ligase RtcB, which ligates RNA exons with 3'-phosphate or 2',3'-cyclic phosphate and 5'-

hydroxyl ends. This activity is essential for the maturation of certain tRNAs and for the

unconventional splicing of X-box binding protein 1 (XBP1) mRNA during endoplasmic reticulum

(ER) stress. Dysregulation of the Rtc pathway has been implicated in various diseases,

including cancer and neurodegenerative disorders, making RtcB a potential therapeutic target.

These application notes provide detailed protocols for cell-based assays to monitor the activity

of the Rtc pathway, with a primary focus on the well-established XBP1 splicing assay as an

indirect measure of RtcB-mediated ligation in the context of the UPR. Additionally, a conceptual

framework for a direct in-cell RtcB ligation assay is presented.

Rtc Signaling Pathway and XBP1 Splicing
Under ER stress, the transmembrane protein Inositol-requiring enzyme 1 (IRE1) is activated.

Its endoribonuclease domain cleaves the XBP1 mRNA, removing a 26-nucleotide intron. The

resulting two exons are then ligated by RtcB, producing the spliced form of XBP1 (XBP1s).

XBP1s is a potent transcription factor that upregulates genes involved in protein folding and

quality control to alleviate ER stress.
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Assay Preparation

Treatment

Readout

Plate cells in a
multi-well plate

Transfect cells with
XBP1-reporter plasmid

Incubate for 24-48h

Add test compounds

Induce ER stress
(e.g., Tunicamycin, Thapsigargin)

Incubate for a defined period
(e.g., 6-24h)

Lyse cells (for Luciferase)
or image (for GFP)

Measure Luciferase activity
or GFP fluorescence

Analyze data and
determine EC50/IC50
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Assay Preparation

Treatment & Transfection

Readout

Plate cells in a
multi-well plate

Add test compounds

Co-transfect fluorescently labeled
and quenched RNA oligos

Incubate for a defined period
to allow for ligation

Measure fluorescence
(e.g., on a plate reader)

Analyze data and
determine EC50/IC50
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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